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Compound of Interest

Compound Name: Octyl disulfone
CAS No.: 13603-70-8
Cat. No.: B083780
Get Quote
. J

Executive Summary & Chemical Profile[2]

Octyl disulfone (CAS: 13603-70-8), chemically known as 1,2-Dioctyl-1,1,2,2-tetraoxo-1

2

-disulfane or 1-octylsulfonylsulfonyloctane, represents a specific class of organic sulfur
compounds utilized primarily in specialized synthesis and research applications.[1][2]

Unlike common commodity chemicals, Octyl disulfone is often classified as a research
chemical with limited specific toxicological data available in public registries like the EPA TSCA
inventory (where it is listed as Inactive) [1, 2]. Consequently, safety protocols must be derived
from Structure-Activity Relationships (SAR) and the Precautionary Principle.

Operational Philosophy: As researchers, we do not rely on the absence of evidence as
evidence of safety. We treat Octyl disulfone as a potential irritant and sensitizer, utilizing a
containment-first approach.

Chemical Snapshot
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Property

Specification

Operational Implication

CAS Number

13603-70-8

Unique identifier for SDS
retrieval.[1][2][3]

Physical State

Solid (Crystalline/Powder)

Primary hazard is inhalation of

particulates (dust).

High MW indicates low

Molecular Weight 354.6 g/mol volatility; inhalation risk is
mechanical (dust), not vapor.
Difficult to wash off skin with
Solubility Lipophilic (Low water solubility)  water alone; requires
soap/surfactant.
- Thermally stable, generally Long shelf-life; low risk of
Stability

non-reactive

spontaneous decomposition.

Risk Assessment & Hazard Identification

While specific GHS Hazard Codes may be absent from some vendor catalogs due to its

"Research Use Only" status, we apply the Generic Sulfone Hazard Profile:

 Inhalation (Primary Risk): Fine particulates can deeply penetrate the respiratory tract.

Sulfone moieties can cause mucosal irritation.

o Skin Contact: As a lipophilic compound, it can potentially permeate the stratum corneum.

Analogous sulfones (e.g., divinyl sulfone) are severe irritants; while octyl chains reduce

reactivity, they increase skin absorption potential.

e Ocular: Mechanical irritation from crystals and chemical irritation from the sulfone group.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling Octyl disulfone. This protocol
moves beyond "standard PPE" to address the specific physical properties of the compound.

A. Respiratory Protection (The Hierarchy of Controls)
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e Primary Control: All weighing, transfer, and solubilization must occur within a certified
Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).

e Secondary Control (If Hood Unavailable): A half-face respirator with P100 (HEPA) cartridges
is required. N95 masks are insufficient for extended handling of fine chemical powders due

to poor facial seal reliability.

B. Dermal Protection (Glove Selection)

o Material:Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).

o Logic: Natural Rubber Latex is permeable to many organic sulfur compounds. Nitrile
provides superior chemical resistance and immediate visual evidence of tears.

o Technique: Use the "Double-Glove" method when handling stock solutions (>100 mM).
Discard the outer pair immediately upon contamination.

C. Ocular & Body Protection[2]

o Eyes:Chemical Splash Goggles (ANSI Z87.1+). Safety glasses with side shields are
inadequate because they do not seal against airborne dust eddies created during weighing.

o Body: Standard cotton/poly lab coat (buttoned to collar). Closed-toe shoes.

PPE Specification Summary Table
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. Technical
Zone Hazard Type Required PPE .
Specification
) ) Engineering Control Face velocity: 80—-100
Respiratory Particulate Dust
(Hood) fpm
) ) . 0.11mm thickness, EN
Hand Chemical Absorption Nitrile Gloves )
374 compliant
] Indirect venting, anti-
Eye Dust/Splash Chemical Goggles ;
0g
High-neck, long
Body Contamination Lab Coat sleeve, liquid repellent

preferred

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing

 Static Control: Octyl disulfone powder may be static-prone. Use an anti-static gun or ionizer
bar in the balance area to prevent powder scattering.

o Containment: Place the analytical balance inside the fume hood. If this is impossible, use a
"balance enclosure" specifically designed for powder containment.

o Transfer: Use disposable anti-static weighing boats. Do not use spatulas that have been
used with strong oxidizers without thorough cleaning.

Phase 2: Solubilization & Reaction

e Solvent Choice: Dissolve in DMSO or DMF if aqueous solubility is low.

o Note: DMSO enhances skin permeability. If Octyl disulfone is dissolved in DMSO, the
skin hazard increases significantly. Upgrade to 8-mil Nitrile gloves.

o Heating: If the protocol requires heating, ensure the system is closed (reflux) or vented. Do
not heat open vessels of sulfones, as thermal degradation can release sulfur oxides (
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Phase 3: Decontamination & Disposal[2]

o Surface Cleaning: Wipe surfaces with a soap/water solution (surfactant is necessary due to

lipophilicity) followed by an ethanol wipe.

¢ Waste Stream: Dispose of solid waste and contaminated gloves in the Solid Hazardous
Waste container. Liquid waste goes to Organic Solvent Waste. Do not drain dispose.[4][5]

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for selecting controls based on

the state of the chemical.

Handling Octyl Disulfone

Determine Physical State

Solid / Powder

Risk: Inhalation (Dust)

Engineering Control:
Fume Hood Required

Use Anti-Static Boat
+ Wet Wipe Cleanup

Solution (e.g., DMSO)

Risk: Transdermal Absorption

PPE Upgrade:
Double Nitrile (8 mil)

Use Splash Goggles
+ Face Shield if >1L
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Figure 1: Decision logic for PPE selection based on the physical state of Octyl Disulfone. Note
the escalation of glove thickness when in solution.

Emergency Response Protocols
In the event of containment breach, execute the following immediately:

o Eye Contact: Flush immediately with water for 15 minutes.[6] Hold eyelids open. Seek
medical attention.

e Skin Contact:
o Remove contaminated clothing immediately.
o Wash skin with soap and water (water alone is ineffective for octyl compounds).[6]
o Do not use ethanol/solvents on skin, as this may drive the chemical deeper.

o Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then
scoop into a hazardous waste bag.

 Spill (Liquid): Absorb with vermiculite or sand.
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(Note: Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor
before use, as purity and stabilizers may alter hazard profiles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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